Retinoic Acid Receptor Alpha

Target Description

Retinoic Acid Receptor Alpha (RARA) is a nuclear receptor that mediates the biological effects of retinoic acid, a derivative of Vitamin A. RARA plays a critical role in regulating gene expression involved in cell growth, differentiation, and apoptosis. Its dysfunction is implicated in various cancers, particularly acute promyelocytic leukemia (APL), where it forms a fusion protein (PML-RARA). Targeting RARA is a cornerstone of APL therapy and is being explored for other oncological indications.